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Compound Name: Turletricin

Cat. No.: B15137702 Get Quote

For inquiries, contact: Safety Department Email: --INVALID-LINK-- Phone: 1-800-555-CHEM

(2436)

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of Turletricin. Turletricin (also known as AM-

2-19 or SF001) is an experimental polyene antifungal agent derived from Amphotericin B.[1][2]

It is engineered to selectively bind to ergosterol in fungal cell membranes, leading to cell death,

while demonstrating lower affinity for cholesterol in mammalian cells to reduce toxicity.[1][3]

Despite its improved safety profile, Turletricin is a physiologically potent compound and must

be handled with the care required for hazardous materials.[4] Adherence to these protocols is

mandatory to ensure personnel safety and prevent environmental contamination.

Hazard Identification and Risk Assessment
Turletricin is a potent pharmaceutical ingredient. While designed to be less toxic than its

parent compound, Amphotericin B, it can cause skin, eye, and respiratory irritation.[4][5][6]

Prolonged or repeated exposure may lead to sensitization or other adverse health effects.[4] A

thorough risk assessment must be conducted before any new procedure involving Turletricin.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure.[7] NIOSH guidelines for

handling hazardous drugs should be followed.[8][9] The following tables summarize the

required PPE for various activities involving Turletricin.
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Table 1: Required PPE for Handling Turletricin

Activity
Respiratory

Protection

Hand

Protection

Body

Protection

Eye/Face

Protection

Foot

Protection

Receiving &

Unpacking

N95 or higher

respirator (if

potential for

aerosolization

)

Double nitrile

gloves

Disposable

gown

Safety

glasses with

side shields

Shoe covers

Weighing &

Compoundin

g (Solid)

Powered Air-

Purifying

Respirator

(PAPR)

Double

chemotherap

y-rated

gloves

Disposable,

coated gown

or coverall

Chemical

splash

goggles and

face shield

Double shoe

covers

Solution

Preparation &

Handling

Chemical

fume hood or

biological

safety cabinet

Double

chemotherap

y-rated

gloves

Disposable,

coated gown

Chemical

splash

goggles

Shoe covers

Waste

Disposal

N95 or higher

respirator

Double

heavy-duty

nitrile gloves

Disposable,

coated gown

Safety

glasses with

side shields

Shoe covers

Spill Cleanup

PAPR or full-

face

respirator

with P100

filters

Double

heavy-duty

nitrile gloves

Disposable,

chemical-

resistant

coverall

Chemical

splash

goggles and

face shield

Chemical-

resistant

boots over

shoe covers

Table 2: Glove Selection and Breakthrough Times

Selection of appropriate gloves is crucial. Always use powder-free nitrile gloves tested

according to ASTM D6978 (chemotherapy glove standard). Breakthrough time is the time it

takes for a chemical to permeate the glove material. The outer glove should be changed

immediately upon contamination or every 30-60 minutes during continuous use.
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Glove Material
Typical

Thickness (mil)
Chemical Agent

Average

Breakthrough

Time (minutes)

Rating

Nitrile (Chemo-

rated)
8

Isopropyl Alcohol

(70%)
> 480 Excellent

Nitrile (Chemo-

rated)
8

Sodium

Hypochlorite

(10%)

> 480 Excellent

Nitrile (Chemo-

rated)
8

Hydrogen

Peroxide (3%)
> 480 Excellent

Latex 6
Isopropyl Alcohol

(70%)
~ 20

Not

Recommended

Double Nitrile 4 (each) Various Solvents > 120 Good

Note: Data is generalized. Always consult the glove manufacturer's specific chemical

resistance data.

Operational and Disposal Plans
A systematic approach is essential for safely handling potent compounds like Turletricin. All

handling of solid Turletricin must occur within a containment primary engineering control (C-

PEC) such as a chemical fume hood, biological safety cabinet, or glove box.[10]

Experimental Workflow: Preparation of a Turletricin
Solution
This protocol outlines the steps for safely preparing a stock solution from solid Turletricin.

Preparation: Designate a work area inside a certified chemical fume hood. Cover the work

surface with a disposable, plastic-backed absorbent pad.[11] Assemble all necessary

equipment (vials, spatulas, solvent, vortexer) and the appropriate waste containers.

PPE Donning: Don all required PPE as specified in Table 1 for "Weighing & Compounding."
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Weighing: Tare a sterile vial on a calibrated analytical balance inside the fume hood.

Carefully transfer the required amount of Turletricin powder to the vial using a dedicated

spatula. Minimize dust generation.

Solubilization: Add the solvent to the solid Turletricin slowly to avoid splashing.[12] Cap the

vial securely and vortex until the solid is completely dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Decontamination: Decontaminate all surfaces and equipment within the fume hood using a

validated cleaning agent such as 70% isopropyl alcohol followed by a sporicidal agent.[13]

[14]

Doffing PPE: Remove PPE in the designated doffing area, ensuring no cross-contamination.

Dispose of single-use PPE in the hazardous waste container.

Hygiene: Wash hands thoroughly with soap and water.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Designate & Prepare
Work Area in Hood

2. Assemble Equipment
& Waste Containers

3. Don Required PPE

4. Weigh Turletricin
(Solid)

5. Add Solvent &
Dissolve

6. Label Solution

7. Decontaminate
Surfaces & Equipment

8. Doff & Dispose
of PPE

9. Wash Hands
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Waste Segregation

Containment

Waste Generation
(e.g., used PPE, excess solution)

Solid Waste
(Gloves, Gowns, Pads)

Liquid Waste
(Solutions, Solvents)

Sharps Waste
(Vials, Needles)

Sealed & Labeled
Chemo Waste Bin

Sealed & Labeled
Waste Solvent Bottle

Puncture-Proof
Sharps Container

High-Temperature Incineration
(Licensed Vendor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Turletricin - Wikipedia [en.wikipedia.org]

2. medchemexpress.com [medchemexpress.com]

3. drughunter.com [drughunter.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15137702?utm_src=pdf-body-img
https://www.benchchem.com/product/b15137702?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Turletricin
https://www.medchemexpress.com/am-2-19.html
https://drughunter.com/molecule/sf001-am-2-19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. carlroth.com:443 [carlroth.com:443]

7. PPE for Health Care Workers Who Work with Hazardous Drugs | NIOSH | CDC [cdc.gov]

8. rpharmy.com [rpharmy.com]

9. hoparx.org [hoparx.org]

10. osha.gov [osha.gov]

11. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

12. benchchem.com [benchchem.com]

13. solutionsdesignedforhealthcare.com [solutionsdesignedforhealthcare.com]

14. gerpac.eu [gerpac.eu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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